Cas no 1262010-29-6 (3-(3-t-Butylsulfamoylphenyl)picolinic acid)

• Product Name: 3-(3-t-Butylsulfamoylphenyl)picolinic acid
• CAS No: 1262010-29-6
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD18318756
• CID: 5168171
• Update Time: 2023-08-24

3-(3-t-Butylsulfamoylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-t-Butylsulfamoylphenyl)picolinic acid

• MDL： MFCD18318756
• Inchi： 1S/C16H18N2O4S/c1-16(2,3)18-23(21,22)12-7-4-6-11(10-12)13-8-5-9-17-14(13)15(19)20/h4-10,18H,1-3H3,(H,19,20)
• InChI Key： YXMPSLHLHVVWDZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2=CC=CN=C2C(=O)O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 521
• XLogP3: 2.3
• Topological Polar Surface Area: 105